
Technical Support Center: Ceric Ammonium
Nitrate (CAN) Test for Alcohols

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Azanium;cerium(4+);hexanitrate

CAS No.: 16774-21-3

Cat. No.: B123368

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing the Ceric

Ammonium Nitrate (CAN) test for the identification of alcohols.

Troubleshooting Guide
This guide addresses common issues encountered during the Ceric Ammonium Nitrate (CAN)

test for alcohols. Follow the steps to diagnose and resolve potential errors in your experimental

workflow.

Problem: No color change, or a very faint color change, is observed upon adding the CAN

reagent to a sample suspected of containing an alcohol.

Is the alcohol highly insoluble in the reaction medium?

Alcohols with high molecular weight or long carbon chains (generally more than 10

carbons) have poor solubility in the aqueous CAN reagent, which can lead to a false

negative or a very weak positive result.[1]
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Solution: For water-insoluble alcohols, dissolve the sample in a small amount of an inert

solvent like dioxane before adding the CAN reagent.[1] If two layers are present after

adding the reagent, a red color in either layer indicates a positive test.[2]

Is the alcohol a tertiary alcohol?

Tertiary alcohols may react very slowly or not at all under standard test conditions.

Solution: Gently warming the reaction mixture may promote the reaction. However, be

aware that heating can also cause oxidation of other functional groups, potentially leading

to ambiguous results.[3]

Problem: The initial red color fades quickly or disappears.

Was an excess of the alcohol-containing sample used?

Using a large volume of the alcohol solution can cause the initial red complex to fade

rapidly as the Ce(IV) is reduced to the colorless Ce(III).[4]

Solution: Use only a few drops of the sample per milliliter of the CAN reagent.[4]

Was an excess of the CAN reagent added?

Paradoxically, adding too much of the CAN reagent can also cause the red color to

disappear.[5][6]

Solution: Add the CAN reagent dropwise and observe for the color change.

Is the alcohol a primary or secondary alcohol?

The red color is due to the formation of an intermediate complex. For primary and

secondary alcohols, this complex can subsequently undergo oxidation, leading to the

disappearance of the red color and the reduction of Ce(IV) to the colorless Ce(III).[1] The

fading of the color is part of the reaction pathway for these alcohols.

Problem: An unexpected color or precipitate forms.

Does the sample contain phenols?
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Phenols react with the CAN reagent to produce a brown to dark-brown color or precipitate,

which can be mistaken for a positive test for alcohols.[3]

Solution: Use additional spectroscopic methods (e.g., IR, NMR) to confirm the presence of

an alcohol and distinguish it from a phenol.

Does the sample contain basic aliphatic amines?

Basic aliphatic amines can cause the precipitation of white ceric hydroxide, which may

interfere with the observation of the red color change.[7]

Solution: If the presence of a basic aliphatic amine is suspected, the sample can be

dissolved in dilute nitric acid before performing the test.[7]

Frequently Asked Questions (FAQs)
Q1: What is the principle of the Ceric Ammonium Nitrate test for alcohols?

A1: The Ceric Ammonium Nitrate (CAN) test is a qualitative test for the presence of an alcohol

functional group. The yellow Ce(IV) ions in the CAN reagent react with an alcohol to form a red-

colored complex.[1] This color change from yellow to red indicates a positive test.

Q2: How is the Ceric Ammonium Nitrate reagent prepared?

A2: A common preparation involves dissolving ceric ammonium nitrate in warm, dilute nitric

acid. For example, 20 grams of orange ceric ammonium nitrate crystals can be dissolved in

200 mL of warm, dilute nitric acid.[5][8] Another preparation suggests dissolving 40 g of ceric

ammonium nitrate in 100 ml of 2 M nitric acid.[9]

Q3: What constitutes a positive test?

A3: The immediate formation of a red or reddish-brown color upon addition of the CAN reagent

to the sample indicates the presence of an alcohol.[2]

Q4: Can this test be used for quantitative analysis?

A4: While primarily a qualitative test, a spectrophotometric method has been developed for the

quantitative determination of ethanol by measuring the color change.[10] This method,
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however, is not specific to ethanol and other volatile reducing substances can interfere.[10]

Q5: Are there any limitations to the Ceric Ammonium Nitrate test?

A5: Yes, there are several limitations:

The test is generally only effective for alcohols with up to 10 carbon atoms due to solubility

issues.[1]

Phenols and some other compounds can give a false positive result.[3]

Basic aliphatic amines can interfere with the test by forming a precipitate.[7]

The red color of the complex may fade, especially with primary and secondary alcohols, as

the alcohol is oxidized.[1]

Data Summary
The rate of reaction and the stability of the red complex in the Ceric Ammonium Nitrate test can

vary depending on the structure of the alcohol.

Alcohol Type
Typical Reaction Time for
Color Change

Notes

Primary Alcohols Rapid

The red color may fade as the

alcohol is oxidized to an

aldehyde and then a carboxylic

acid.[1]

Secondary Alcohols Rapid

The red color may fade as the

alcohol is oxidized to a ketone.

[1]

Tertiary Alcohols Very slow or no reaction

The reaction is significantly

slower compared to primary

and secondary alcohols.
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Standard Protocol for the Ceric Ammonium Nitrate Test
Reagent Preparation:

Dissolve 20 g of orange ceric ammonium nitrate crystals in 200 mL of warm, dilute nitric acid.

[5][8]

Procedure for Water-Soluble Samples:

To 1 mL of the ceric ammonium nitrate reagent in a test tube, add 2-3 drops of the liquid

sample or a small amount of the solid sample.

Shake the mixture well.

Observe for an immediate color change. A change from yellow to red indicates a positive

test.[2][8]

Procedure for Water-Insoluble Samples:

Dissolve the sample (a few drops of liquid or a small amount of solid) in a minimal amount of

dioxane.

Add this solution to 1 mL of the ceric ammonium nitrate reagent in a test tube.

Shake the mixture well.

Observe for a color change in either of the layers. A red color indicates a positive test.[2]
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A troubleshooting workflow for the Ceric Ammonium Nitrate test for alcohols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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